Cas no 2171928-83-7 (4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole)

4-(Chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole is a specialized triazole derivative featuring reactive chloromethyl and cyclopropylmethyl substituents. Its structural complexity offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The chloromethyl group enables further functionalization, while the cyclopropyl moiety enhances steric and electronic properties, influencing binding interactions. The isopropyl substitution at the 1-position improves stability and solubility in organic solvents. This compound serves as a valuable intermediate for constructing heterocyclic frameworks, with potential utility in developing biologically active molecules. Its well-defined reactivity profile makes it suitable for controlled modifications in targeted synthesis. Proper handling is advised due to the reactive chloromethyl group.
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole structure
2171928-83-7 structure
Product Name:4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
CAS No:2171928-83-7
MF:C10H16ClN3
MW:213.707140922546
CID:5604028
PubChem ID:165792002
Update Time:2025-06-13

4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
    • 2171928-83-7
    • EN300-1595354
    • Inchi: 1S/C10H16ClN3/c1-7(2)14-10(5-8-3-4-8)9(6-11)12-13-14/h7-8H,3-6H2,1-2H3
    • InChI Key: ZAFQKLRFPKZMJT-UHFFFAOYSA-N
    • SMILES: ClCC1=C(CC2CC2)N(C(C)C)N=N1

Computed Properties

  • Exact Mass: 213.1032752g/mol
  • Monoisotopic Mass: 213.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.7Ų

4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1595354-0.05g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
0.05g
$1152.0 2023-08-31
Enamine
EN300-1595354-0.1g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
0.1g
$1207.0 2023-08-31
Enamine
EN300-1595354-0.25g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
0.25g
$1262.0 2023-08-31
Enamine
EN300-1595354-0.5g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
0.5g
$1316.0 2023-08-31
Enamine
EN300-1595354-1.0g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
1g
$1371.0 2023-06-04
Enamine
EN300-1595354-2.5g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
2.5g
$2688.0 2023-08-31
Enamine
EN300-1595354-5.0g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
5g
$3977.0 2023-06-04
Enamine
EN300-1595354-10.0g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
10g
$5897.0 2023-06-04
Enamine
EN300-1595354-1g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
1g
$1371.0 2023-08-31
Enamine
EN300-1595354-5g
4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
2171928-83-7
5g
$3977.0 2023-08-31

Additional information on 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole

Recent Advances in the Study of 4-(Chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole (CAS: 2171928-83-7)

The compound 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole (CAS: 2171928-83-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of this triazole derivative in drug discovery. The presence of both chloromethyl and cyclopropylmethyl groups on the triazole ring provides a scaffold that can be further functionalized, making it a valuable intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully employed click chemistry approaches to modify this compound, enabling the rapid generation of diverse libraries for high-throughput screening.

In terms of biological activity, preliminary investigations have demonstrated that 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole exhibits promising inhibitory effects against several enzyme targets. Notably, it has shown moderate activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. The compound's mechanism of action appears to involve competitive inhibition at the ATP-binding site of target enzymes.

Structural-activity relationship (SAR) studies have revealed that the cyclopropylmethyl moiety plays a crucial role in the compound's bioactivity. This group contributes to both the compound's lipophilicity and its ability to induce conformational changes in target proteins. Meanwhile, the chloromethyl group serves as an excellent handle for further chemical modifications, allowing researchers to fine-tune the compound's properties.

Recent pharmacokinetic studies in animal models have provided encouraging data regarding the compound's absorption and distribution characteristics. The molecule demonstrates good oral bioavailability and reasonable metabolic stability, though further optimization may be required to improve its half-life. Researchers are particularly interested in developing prodrug derivatives of this compound to enhance its therapeutic potential.

Looking forward, several research groups are exploring the use of 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole as a building block for more sophisticated drug candidates. Its combination of synthetic accessibility and biological activity makes it an attractive starting point for medicinal chemistry programs targeting various disease areas, including oncology, infectious diseases, and neurological disorders.

The compound's safety profile is currently under investigation, with early toxicology studies showing acceptable margins between effective and toxic doses. However, comprehensive safety evaluations will be necessary before any clinical development can be considered. Researchers are particularly focused on understanding the compound's potential off-target effects and metabolic pathways.

In conclusion, 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with promising biological activity, position it as a valuable tool for drug discovery. Future research directions will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd